2,6-dimethyl-4-[(3-nitrophenyl)carbonothioyl]morpholine

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(3-nitrophenyl)methanethione
• InChI: InChI=1S/C13H16N2O3S/c1-9-7-14(8-10(2)18-9)13(19)11-4-3-5-12(6-11)15(16)17/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: JGODMJVGEVEKRU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=S)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

2,6-dimethyl-4-[(3-nitrophenyl)carbonothioyl]morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, thioflavin T, and is commonly used as a fluorescent dye for the detection of amyloid fibrils in biological samples. Thioflavin T has been found to be highly sensitive and specific in detecting amyloid fibrils, making it a valuable tool for studying amyloid-related diseases such as Alzheimer's disease.

Mechanism of Action

Thioflavin T binds specifically to the beta-sheet structure of amyloid fibrils, resulting in a significant increase in fluorescence intensity. This binding is thought to be due to the interaction between the thioflavin T molecule and the hydrophobic core of the amyloid fibril. Thioflavin T has been shown to have a high affinity for amyloid fibrils, making it a valuable tool for detecting and quantifying these structures.
Biochemical and Physiological Effects:
Thioflavin T has no known biochemical or physiological effects in vivo. It is a non-toxic compound that is commonly used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of thioflavin T is its high sensitivity and specificity for detecting amyloid fibrils. This compound has been extensively used in research studies and has been found to be a valuable tool for studying amyloid-related diseases. Thioflavin T is also relatively easy to use and can be incorporated into a wide range of experimental protocols.
One of the limitations of thioflavin T is its potential for non-specific binding to other proteins and molecules. This can lead to false-positive results and can make it difficult to interpret experimental data. Additionally, thioflavin T is not suitable for use in vivo due to its limited tissue penetration and potential toxicity.

Future Directions

There are several future directions for the use of thioflavin T in scientific research. One potential application is in the development of new diagnostic tools for amyloid-related diseases. Thioflavin T could be used as a basis for the development of new imaging agents that could be used to detect amyloid fibrils in vivo.
Another potential future direction is in the development of new therapeutic agents for amyloid-related diseases. Thioflavin T could be used as a basis for the development of new compounds that could disrupt the formation and aggregation of amyloid fibrils, potentially leading to new treatments for these debilitating diseases.
In conclusion, thioflavin T is a valuable tool for studying amyloid-related diseases and has been extensively used in scientific research. Its high sensitivity and specificity for detecting amyloid fibrils make it a valuable tool for detecting and quantifying these structures. While there are limitations to its use, thioflavin T has the potential to be used in the development of new diagnostic and therapeutic agents for amyloid-related diseases.

Scientific Research Applications

Thioflavin T has been extensively used in scientific research for the detection and quantification of amyloid fibrils. This compound has been found to be highly specific for detecting amyloid fibrils, and its fluorescence properties make it an excellent tool for studying the formation and aggregation of amyloid fibrils in vitro and in vivo. Thioflavin T has been used in a wide range of research applications, including the study of Alzheimer's disease, Parkinson's disease, Huntington's disease, and prion diseases.